2,4-dichloro-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H14Cl2N4O2/c19-13-3-4-14(15(20)10-13)18(26)22-8-9-24-17(25)6-5-16(23-24)12-2-1-7-21-11-12/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key: OJPGUJDHHUIADY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O2
• Molecular Weight: 389.2 g/mol

Description

2,4-dichloro-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has garnered attention in the scientific community due to its potential applications in research. This compound is commonly referred to as OPB-31121 and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

Molecular Docking and Biological Activity

A study described the synthesis of novel pyridine and fused pyridine derivatives, with the compounds subjected to in silico molecular docking screenings towards specific target proteins. These compounds exhibited antimicrobial and antioxidant activity, indicating their potential use in developing therapeutic agents (Flefel et al., 2018).

Microwave-Assisted Synthesis

Another research effort highlighted the microwave-assisted synthesis of pyridine derivatives, demonstrating the technique's efficiency in creating compounds with potential as COX-2 inhibitors and cardiotonic agents. This underscores the role of innovative synthetic methods in accelerating the discovery of new drugs (Ashok et al., 2006).

Cardiotonic Agents

A study on 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives revealed their cardiotonic activities, comparing them to other pyridazinone derivatives. This research contributes to understanding structure-activity relationships in developing new cardiotonic drugs (Wang et al., 2008).

Antitubercular Agents

Research on substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents revealed significant activity against Mycobacterium tuberculosis. This illustrates the compound's potential application in addressing tuberculosis, a major global health issue (Srinivasarao et al., 2020).

Aggregation-Enhanced Emission (AEE)

The synthesis and characterization of benzamides with pyridine and pyridazine moieties for their blue fluorescence emission in solution and solid state, alongside AEE properties, highlight the compound's potential in biological imaging and organic material applications (Yamaji et al., 2017).